Cas no 4397-55-1 (Methyl 2-(chlorocarbonyl)benzoate)

Methyl 2-(chlorocarbonyl)benzoate Properties

Names and Identifiers

• Methyl 2-(chlorocarbonyl)benzoate
• 2-METHOXYCARBONYLBENZOYL CHLORIDE
• Methyl phthaloyl chloride
• methyl 2-carbonochloridoylbenzoate
• 2-carbomethoxybenzoyl chloride
• 2-chloroformyl benzoic acid methyl ester
• methoxycarbonylbenzoyl chloride
• methyl 2-chlorocarbonylbenzoate
• o-carbomethoxybenzoyl chloride
• Phthalic acid monochloride monomethyl ester
• o-Methoxycarbonylbenzoyl chloride
• methyl 2-(carbonochloridoyl)benzoate
• 2-Chlorocarbonyl-benzoic acid methyl ester
• 2-Chlorocarbonylbenzoic acid methyl ester
• GNBWUEAMCSHHMO-UHFFFAOYSA-N
• Benzoic acid, 2-(chlorocarbonyl)-, methyl ester
• DB-070495
• Methyl phthaloyl chloride, 97%
• DTXSID70457229
• 2-carbomethoxyben-zoylchloride
• 2-carbomethoxybenzoylchloride
• SCHEMBL305237
• MFCD11656039
• 2-(methoxycarbonyl)benzoyl chloride
• methyl 2-(chloroformyl)benzoate
• o-methoxycarbonylbenzoylchloride
• 4397-55-1
• +Expand

• MDL： MFCD11656039
• InChIKey： GNBWUEAMCSHHMO-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H7ClO3/c1-13-9(12)7-5-3-2-4-6(7)8(10)11/h2-5H,1H3
• SMILES： COC(=O)C1=CC=CC=C1C(=O)Cl

Computed Properties

• Exact Mass: 198.00800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 198.0083718g/mol
• Heavy Atom Count: 13
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• LogP: 1.85220
• PSA: 43.37000
• Boiling Point: 297.3±23.0 ºC (760 Torr),
• Melting Point: 124-126 ºC (ethanol )
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 130.5±21.6 ºC,
• Solubility: Slightly soluble (2.4 g/l) (25 º C),
• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),

Methyl 2-(chlorocarbonyl)benzoate Security Information

• Symbol: GHS05 GHS07
• WGK Germany：3
• Safety Instruction： 26-36/37/39-45
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 3265 8 / PGIII
• Hazard Statement： H302-H314-H317
• Warning Statement： P260-P280-P301+P330+P331-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases： 22-34-43
• Signal Word：Danger

Methyl 2-(chlorocarbonyl)benzoate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%